Cas no 1568228-26-1 ((3S)-3-amino-3-(1,3-thiazol-2-yl)propanoic acid)

• Product Name: (3S)-3-amino-3-(1,3-thiazol-2-yl)propanoic acid
• CAS No: 1568228-26-1
• MF: C₆H₈N₂O₂S
• MW: 172.204919815063
• CID: 5901723
• PubChem ID: 92446958
• Update Time: 2025-06-08

(3S)-3-amino-3-(1,3-thiazol-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolepropanoic acid, β-amino-, (βS)-
• (3S)-3-amino-3-(1,3-thiazol-2-yl)propanoic acid
• AKOS026731790
• (3S)-3-amino-3-(1,3-thiazol-2-yl)propanoicacid
• EN300-1284789
• 1568228-26-1

• Inchi： 1S/C6H8N2O2S/c7-4(3-5(9)10)6-8-1-2-11-6/h1-2,4H,3,7H2,(H,9,10)/t4-/m0/s1
• InChI Key： RYXFYJOVBFTPTP-BYPYZUCNSA-N
• SMILES： [C@H](C1SC=CN=1)(N)CC(=O)O

Computed Properties

• Exact Mass: 172.03064868g/mol
• Monoisotopic Mass: 172.03064868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.9
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.428±0.06 g/cm3(Predicted)
• Boiling Point: 325.1±37.0 °C(Predicted)
• pka: 3.08±0.12(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (3S)-3-amino-3-(1,3-thiazol-2-yl)propanoic acid

Introduction to (3S)-3-amino-3-(1,3-thiazol-2-yl)propanoic acid (CAS No. 1568228-26-1)

(3S)-3-amino-3-(1,3-thiazol-2-yl)propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1568228-26-1, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of amino acids modified with a thiazole ring, which has garnered considerable attention due to its diverse biological activities and potential therapeutic applications.

The molecular structure of (3S)-3-amino-3-(1,3-thiazol-2-yl)propanoic acid features a chiral center at the third carbon atom, making it an enantiomer with potential distinct pharmacological properties. The presence of the thiazole moiety enhances its interaction with biological targets, making it a valuable scaffold for drug design and development.

In recent years, there has been a growing interest in thiazole derivatives due to their wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of the thiazole ring into amino acids has opened new avenues for the development of novel therapeutic agents. For instance, studies have shown that thiazole-based compounds can modulate enzyme activities and cellular pathways involved in disease progression.

One of the most compelling aspects of (3S)-3-amino-3-(1,3-thiazol-2-yl)propanoic acid is its potential as a building block for more complex molecules. Researchers have leveraged its structural features to design derivatives with enhanced pharmacological profiles. For example, modifications at the amino group or the thiazole ring can lead to compounds with improved solubility, bioavailability, and target specificity.

Recent advancements in computational chemistry and molecular modeling have further facilitated the design and optimization of thiazole-based amino acids. These techniques allow researchers to predict the binding affinity and metabolic stability of potential drug candidates, thereby accelerating the drug discovery process. The use of high-throughput screening methods has also enabled the identification of novel analogs with promising biological activities.

The synthesis of (3S)-3-amino-3-(1,3-thiazol-2-yl)propanoic acid presents unique challenges due to its chiral center and heterocyclic structure. However, advances in synthetic methodologies have made it more feasible to produce this compound in high purity and yield. Enantioselective synthesis techniques are particularly important for obtaining the desired enantiomer with minimal racemization.

In clinical research, (3S)-3-amino-3-(1,3-thiazol-2-yl)propanoic acid has shown promise in preclinical studies as a potential therapeutic agent for various diseases. Its ability to interact with biological targets suggests that it could be used to treat conditions such as cancer, inflammation, and infectious diseases. Further clinical trials are needed to validate these findings and establish its safety and efficacy in human populations.

The development of novel drugs often involves a multidisciplinary approach, combining insights from chemistry, biology, pharmacology, and medicine. The study of compounds like (3S)-3-amino-3-(1,3-thiazol-2-yl)propanoic acid underscores the importance of collaboration across these fields to translate basic research into tangible therapeutic benefits.

Future research directions may focus on exploring new synthetic routes to improve the accessibility of this compound and its derivatives. Additionally, investigating its mechanism of action at a molecular level could provide valuable insights into its therapeutic potential. The integration of artificial intelligence and machine learning into drug discovery pipelines may also enhance the identification of novel thiazole-based amino acids with optimized pharmacological properties.

In conclusion, (CAS No. 1568228-26-1) represents a significant advancement in pharmaceutical chemistry with broad implications for drug development. Its unique structural features and biological activities make it a promising candidate for treating various diseases. Continued research efforts are essential to fully realize its therapeutic potential and contribute to improving human health.